(E)-3-((4-Chloro-5-((2-isonicotinoylhydrazono)methyl)-2-oxothiazol-3(2H)-yl)methyl)benzoic acid
(E)-3-((4-Chloro-5-((2-isonicotinoylhydrazono)methyl)-2-oxothiazol-3(2H)-yl)methyl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
488108-74-3
VCID:
VC0353419
InChI:
InChI=1S/C18H13ClN4O4S/c19-15-14(9-21-22-16(24)12-4-6-20-7-5-12)28-18(27)23(15)10-11-2-1-3-13(8-11)17(25)26/h1-9H,10H2,(H,22,24)(H,25,26)/b21-9+
SMILES:
C1=CC(=CC(=C1)C(=O)O)CN2C(=C(SC2=O)C=NNC(=O)C3=CC=NC=C3)Cl
Molecular Formula:
C18H13ClN4O4S
Molecular Weight:
416.8g/mol
(E)-3-((4-Chloro-5-((2-isonicotinoylhydrazono)methyl)-2-oxothiazol-3(2H)-yl)methyl)benzoic acid
CAS No.: 488108-74-3
Main Products
VCID: VC0353419
Molecular Formula: C18H13ClN4O4S
Molecular Weight: 416.8g/mol
| CAS No. | 488108-74-3 |
|---|---|
| Product Name | (E)-3-((4-Chloro-5-((2-isonicotinoylhydrazono)methyl)-2-oxothiazol-3(2H)-yl)methyl)benzoic acid |
| Molecular Formula | C18H13ClN4O4S |
| Molecular Weight | 416.8g/mol |
| IUPAC Name | 3-[[4-chloro-2-oxo-5-[(E)-(pyridine-4-carbonylhydrazinylidene)methyl]-1,3-thiazol-3-yl]methyl]benzoic acid |
| Standard InChI | InChI=1S/C18H13ClN4O4S/c19-15-14(9-21-22-16(24)12-4-6-20-7-5-12)28-18(27)23(15)10-11-2-1-3-13(8-11)17(25)26/h1-9H,10H2,(H,22,24)(H,25,26)/b21-9+ |
| Standard InChIKey | DWTWJHITMQZRLY-ZVBGSRNCSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)C(=O)O)CN2C(=C(SC2=O)/C=N/NC(=O)C3=CC=NC=C3)Cl |
| SMILES | C1=CC(=CC(=C1)C(=O)O)CN2C(=C(SC2=O)C=NNC(=O)C3=CC=NC=C3)Cl |
| Canonical SMILES | C1=CC(=CC(=C1)C(=O)O)CN2C(=C(SC2=O)C=NNC(=O)C3=CC=NC=C3)Cl |
| PubChem Compound | 6885543 |
| Last Modified | Nov 11 2021 |
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